[4-(4-bromophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](phenyl)methanone

• IUPAC Name: [4-(4-bromophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-phenylmethanone
• InChI: InChI=1S/C21H14BrNO3S/c22-16-10-12-17(13-11-16)23-14-20(21(24)15-6-2-1-3-7-15)27(25,26)19-9-5-4-8-18(19)23/h1-14H
• InChI Key: WUKWXKLMSIAXRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC=C(C=C4)Br
• Molecular Formula: C21H14BrNO3S
• Molecular Weight: 440.3 g/mol

Description

The compound is a derivative of benzophenone, which is an organic compound with the formula (C6H5)2CO. The structure suggests that it contains a benzothiazinone group, which is a type of organic compound that contains a benzene ring fused to a thiazinone ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings and a dioxido group. The exact structure would depend on the positions of these groups within the molecule.

Scientific Research Applications

Antibacterial Activity

• . Researchers have explored the potential of this compound as an antibacterial agent, particularly against specific bacterial strains.

Antifungal Properties

• . Investigating its effectiveness against fungal pathogens could yield valuable insights for drug development.

Anticancer Research

• . Researchers might explore the impact of this compound on cancer cell lines, tumor growth inhibition, and potential mechanisms of action.

Anti-Inflammatory Effects

• . Researchers could investigate its impact on inflammatory pathways and cytokine regulation.

Synthetic Applications

• Beyond biological activities, this compound’s synthetic versatility is noteworthy. .

Future Directions

The future research directions for this compound would likely involve further exploration of its synthesis, properties, and potential applications. This could include investigating its biological activity, optimizing its synthesis process, and studying its behavior in various chemical reactions.

Mechanism of Action

Mode of Action

It is believed to interact with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation and activity of these targets .

Biochemical Pathways

The compound is likely to affect multiple biochemical pathways due to its potential interactions with various targets. The exact pathways and their downstream effects are currently under investigation .

Result of Action

The molecular and cellular effects of this compound’s action are currently under investigation. Preliminary studies suggest that it may have antimicrobial and antioxidant activities

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For example, the compound’s activity may be affected by the pH of the environment, as this can influence its ionization state and, consequently, its interactions with its targets .